Cas no 52685-34-4 (2-Pentenoic acid, 2-cyano-4,4-dimethyl-, ethyl ester)
52685-34-4 structure
Product Name:2-Pentenoic acid, 2-cyano-4,4-dimethyl-, ethyl ester
CAS No:52685-34-4
MF:C10H15NO2
MW:181.231602907181
CID:359126
PubChem ID:53661853
Update Time:2025-04-19
2-Pentenoic acid, 2-cyano-4,4-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 2-cyano-4,4-dimethyl-, ethyl ester
- ethyl 2-cyano-4,4-dimethylpent-2-enoate
- 52685-34-4
- 2-Cyano-4,4-dimethyl-2-pentenoic acid ethyl ester
- DTXSID40705764
- ATVJZKJIRNXTEK-UHFFFAOYSA-N
-
- Inchi: 1S/C10H15NO2/c1-5-13-9(12)8(7-11)6-10(2,3)4/h6H,5H2,1-4H3
- InChI Key: ATVJZKJIRNXTEK-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)=CC(C)(C)C)=O
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
2-Pentenoic acid, 2-cyano-4,4-dimethyl-, ethyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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